Cas no 126534-43-8 ((R)-2-Chloro-1-(4-fluorophenyl)ethanol)

• Product Name: (R)-2-Chloro-1-(4-fluorophenyl)ethanol
• CAS No: 126534-43-8
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 63827
• PubChem ID: 12300420
• Update Time: 2025-09-21

(R)-2-Chloro-1-(4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Chloro-1-(4-fluorophenyl)ethanol
• Benzenemethanol,a-(chloromethyl)-4-fluoro-, (R)-
• (-)-2-Chloro-1-(4-fluorophenyl)ethanol
• (R)-(-)-2-Chloro-1-(4-fluorophenyl)ethanol
• [R]-1-chloro-2-(4-fluorophenyl)-2-ethanol
• VTCREIYEGAGUDS-QMMMGPOBSA-N
• A889411
• (1R)-2-chloro-1-(4-fluorophenyl)ethan-1-ol
• SCHEMBL3405567
• AKOS016843006
• (1R)-2-chloro-1-(4-fluorophenyl)ethanol
• DTXSID70486312
• D97158
• 126534-43-8
• CS-0179428
• AC-25514
• EN300-182071
• (1R)-2-Chloro-1-(4-fluoro-phenyl)-ethanol
• Benzenemethanol, alpha-(chloromethyl)-4-fluoro-, (alphaR)-
• (R)-2-chloro-1-(4-fluorophenyl)ethan-1-ol

• MDL： MFCD08064295
• Inchi： 1S/C8H8ClFO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,11H,5H2/t8-/m0/s1
• InChI Key： VTCREIYEGAGUDS-QMMMGPOBSA-N
• SMILES： ClC[C@@H](C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 174.02500
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 256.6 °C at 760 mmHg
• Flash Point: 109 °C
• Refractive Index: 1.532
• PSA: 20.23000
• LogP: 2.09790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (R)-2-Chloro-1-(4-fluorophenyl)ethanol

Chemical Profile of (R)-2-Chloro-1-(4-fluorophenyl)ethanol (CAS No. 126534-43-8)

(R)-2-Chloro-1-(4-fluorophenyl)ethanol, identified by its CAS number 126534-43-8, is a significant compound in the field of pharmaceutical chemistry. This chiral alcohol features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloro and a fluoro substituent on an aromatic ring, coupled with an ethanol side chain, contributes to its diverse chemical reactivity and potential applications in drug development.

The compound's stereochemistry, specifically the (R) configuration, is critical in determining its biological activity. In pharmaceutical research, enantiomers often exhibit distinct pharmacological properties, necessitating precise control over their synthesis. The (R)-isomer of 2-chloro-1-(4-fluorophenyl)ethanol has garnered attention due to its role in the development of novel therapeutic agents. Its structural motif is reminiscent of many pharmacophores found in approved drugs, suggesting potential utility in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the (R)-enantiomer with high purity. These innovations are particularly important in industrial settings where cost-effective and environmentally friendly processes are prioritized. The ability to produce (R)-2-Chloro-1-(4-fluorophenyl)ethanol on a larger scale has opened doors for its incorporation into more complex drug candidates.

The fluorine atom at the para position of the phenyl ring in (R)-2-Chloro-1-(4-fluorophenyl)ethanol plays a pivotal role in modulating the compound's metabolic stability and binding affinity to biological targets. Fluoro-substituted compounds are widely recognized for their enhanced bioavailability and prolonged half-life, making them attractive for pharmaceutical applications. The chloro group, on the other hand, provides a handle for further functionalization via nucleophilic substitution reactions, allowing chemists to tailor the molecule's properties as needed.

In the realm of drug discovery, this compound has been explored as a building block for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinases are enzymes that play key roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By incorporating the scaffold of (R)-2-Chloro-1-(4-fluorophenyl)ethanol into kinase inhibitors, researchers aim to develop molecules that selectively inhibit aberrant signaling networks without affecting normal cellular processes.

Moreover, the compound's potential extends beyond oncology. Preclinical studies have indicated its utility in developing treatments for neurological disorders, where modulation of neurotransmitter systems is essential. The structural features of (R)-2-Chloro-1-(4-fluorophenyl)ethanol suggest interactions with receptors and enzymes involved in synaptic transmission, making it a promising candidate for further investigation.

The synthesis of chiral compounds like (R)-2-Chloro-1-(4-fluorophenyl)ethanol also involves considerations of green chemistry principles. Efforts have been made to minimize waste and reduce energy consumption during production. Catalytic methods that employ recyclable ligands or transition metals have been investigated to achieve higher atom economy and lower environmental impact. Such sustainable approaches align with global initiatives to promote responsible chemical manufacturing.

As computational chemistry techniques continue to evolve, virtual screening methods have become increasingly valuable in identifying promising candidates for experimental validation. Molecular docking studies using (R)-2-Chloro-1-(4-fluorophenyl)ethanol as a lead compound have revealed potential binding modes with various biological targets. These insights guide synthetic chemists in optimizing lead structures for improved efficacy and selectivity.

The regulatory landscape also plays a significant role in the development and commercialization of compounds like (R)-2-Chloro-1-(4-fluorophenyl)ethanol. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that pharmaceutical products meet stringent safety and quality standards before reaching patients. Documentation of synthetic pathways, impurity profiles, and toxicological data is essential for regulatory submissions.

In conclusion, (R)-2-Chloro-1-(4-fluorophenyl)ethanol (CAS No. 126534-43-8) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups and stereochemistry positions it as a versatile intermediate in drug discovery efforts across multiple therapeutic areas. As research progresses, this compound will likely continue to contribute to advancements in medicinal chemistry and patient care.